Cas no 582-04-7 (Aurone)

• Product name: Aurone
• CAS No: 582-04-7
• MF: C₁₅H₁₀O₂
• MW: 222.238704204559
• CID: 2666223
• PubChem ID: 613552

Aurone Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-benzylidene-1-benzofuran-3-one
• 2-Benzylidene-3(2H)-benzofuranone
• Aurone
• (Z)-AURONE
• (2Z)-2-benzylidene-1-benzofuran-3(2H)-one
• OMUOMODZGKSORV-UVTDQMKNSA-N
• 2-Benzylidene-coumaran-3-one
• STL169317
• CMLD3_000104
• 2-(phenylmethylene)benzo[b]furan-3-one
• ST45073773

• Inchi： 1S/C15H10O2/c16-15-12-8-4-5-9-13(12)17-14(15)10-11-6-2-1-3-7-11/h1-10H/b14-10-
• InChI Key： OMUOMODZGKSORV-UVTDQMKNSA-N
• SMILES： O1/C(=C\C2C=CC=CC=2)/C(C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 222.068079557g/mol
• Monoisotopic Mass: 222.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids